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Compound of Interest

Compound Name: 11-Hydroxynovobiocin

Cat. No.: B15568645 Get Quote

Researchers and drug development professionals handling 11-Hydroxynovobiocin must

adhere to stringent disposal procedures to ensure laboratory safety and environmental

protection. This guide provides essential, step-by-step instructions for the proper management

of waste containing this compound, aligning with standard laboratory safety protocols and

chemical handling regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to consult the Safety Data Sheet (SDS) for

specific chemical properties and handling instructions. While a dedicated SDS for 11-
Hydroxynovobiocin is not readily available, information for the related compound, Novobiocin,

indicates that it can be toxic if swallowed, may cause an allergic skin reaction, and can cause

serious eye damage.[1] Therefore, appropriate personal protective equipment (PPE) is

mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection Chemical safety goggles or a full-face shield.

Hand Protection

Standard laboratory gloves (e.g., Nitrile). Double

gloving is recommended for handling hazardous

compounds.[2]

Body Protection
A laboratory coat or a disposable, fluid-resistant

gown with long sleeves.[2]

Respiratory Protection

An N95 or higher-rated respirator should be

used, particularly when handling powders

outside of a containment device to avoid

inhaling dust.

Step-by-Step Disposal Protocol for 11-
Hydroxynovobiocin
The proper disposal of chemical waste is critical to prevent environmental contamination and

accidental exposure. Unused 11-Hydroxynovobiocin and contaminated materials must be

treated as hazardous waste.

1. Waste Segregation:

At the point of generation, segregate all waste contaminated with 11-Hydroxynovobiocin.

This includes unused compounds, contaminated labware (both plastic and glass), and used

PPE.

Use designated, clearly labeled, and sealed hazardous waste containers.

2. Unused Compound:

Unused 11-Hydroxynovobiocin must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.

Place the compound in a clearly labeled, sealed container.
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3. Contaminated Labware:

Glassware: Do not rinse. Segregate as hazardous waste.

Plasticware: Dispose of as hazardous waste in a designated sharps or waste container.

Grossly contaminated labware should be decontaminated when possible to minimize the

volume of hazardous waste.

4. Contaminated PPE:

All PPE, including gloves, gowns, and masks, that has come into contact with 11-
Hydroxynovobiocin must be disposed of as hazardous waste in a designated, labeled

container.

5. Aqueous Solutions:

Aqueous solutions containing 11-Hydroxynovobiocin should not be disposed of down the

drain. They should be collected in a designated hazardous waste container.

6. Final Disposal:

All hazardous waste must be handled by a licensed hazardous waste disposal service.

Ensure that all containers are properly labeled with the contents and associated hazards.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of 11-
Hydroxynovobiocin waste.
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Caption: Workflow for the disposal of 11-Hydroxynovobiocin waste.

Quantitative Data Summary
While specific quantitative data for 11-Hydroxynovobiocin is limited, the following table

summarizes key hazard information based on related compounds and general chemical safety

guidelines.
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Parameter Value/Information Source

Acute Oral Toxicity Toxic if swallowed.

Skin Sensitization
May cause an allergic skin

reaction.

Eye Damage Causes serious eye damage.

Aquatic Hazard
Very toxic to aquatic life with

long-lasting effects.

pH for Drain Disposal
Not applicable; do not dispose

down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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